Cas no 1361650-30-7 (5,2',3',6'-Tetrachlorobiphenyl-2-ethanone)
5,2',3',6'-Tetrachlorobiphenyl-2-ethanone Chemical and Physical Properties
Names and Identifiers
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- 5,2',3',6'-Tetrachlorobiphenyl-2-ethanone
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- Inchi: 1S/C14H8Cl4O/c15-9-2-1-8(5-6-19)10(7-9)13-11(16)3-4-12(17)14(13)18/h1-4,6-7H,5H2
- InChI Key: JBWHSQYIQLZIOL-UHFFFAOYSA-N
- SMILES: ClC1C(=CC=C(C=1C1C=C(C=CC=1CC=O)Cl)Cl)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 312
- XLogP3: 5.3
- Topological Polar Surface Area: 17.1
5,2',3',6'-Tetrachlorobiphenyl-2-ethanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A011005491-250mg |
5,2',3',6'-Tetrachlorobiphenyl-2-ethanone |
1361650-30-7 | 97% | 250mg |
494.40 USD | 2021-07-05 | |
| Alichem | A011005491-500mg |
5,2',3',6'-Tetrachlorobiphenyl-2-ethanone |
1361650-30-7 | 97% | 500mg |
823.15 USD | 2021-07-05 | |
| Alichem | A011005491-1g |
5,2',3',6'-Tetrachlorobiphenyl-2-ethanone |
1361650-30-7 | 97% | 1g |
1,490.00 USD | 2021-07-05 |
5,2',3',6'-Tetrachlorobiphenyl-2-ethanone Related Literature
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
Additional information on 5,2',3',6'-Tetrachlorobiphenyl-2-ethanone
Research Briefing on 5,2',3',6'-Tetrachlorobiphenyl-2-ethanone (CAS: 1361650-30-7): Recent Advances and Applications
In recent years, the compound 5,2',3',6'-Tetrachlorobiphenyl-2-ethanone (CAS: 1361650-30-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chlorinated biphenyl derivative has shown potential in various applications, including drug development, environmental toxicology, and synthetic chemistry. This briefing aims to summarize the latest research findings and highlight the compound's unique properties and potential uses.
The synthesis and characterization of 5,2',3',6'-Tetrachlorobiphenyl-2-ethanone have been extensively studied, with recent advancements focusing on optimizing its yield and purity. Researchers have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to confirm its structural integrity. Additionally, computational modeling has provided insights into its electronic and steric properties, which are crucial for understanding its reactivity and interactions with biological targets.
One of the most promising areas of research involves the compound's potential as a precursor in the synthesis of novel pharmaceuticals. Its chlorinated biphenyl core offers a unique scaffold for designing molecules with enhanced bioactivity. Recent studies have explored its use in developing inhibitors for specific enzymes implicated in inflammatory and metabolic disorders. Preliminary in vitro assays have demonstrated moderate to high inhibitory activity, warranting further investigation.
Environmental toxicology studies have also examined the ecological impact of 5,2',3',6'-Tetrachlorobiphenyl-2-ethanone. As a chlorinated compound, its persistence and potential bioaccumulation raise concerns. However, recent findings suggest that its degradation pathways, when exposed to specific microbial communities, could mitigate its environmental footprint. These insights are valuable for assessing its safety and regulatory status.
In conclusion, 5,2',3',6'-Tetrachlorobiphenyl-2-ethanone (CAS: 1361650-30-7) represents a versatile compound with significant potential in both pharmaceutical and environmental applications. Ongoing research is expected to uncover further opportunities for its use, while addressing challenges related to synthesis scalability and environmental safety. This briefing underscores the importance of continued exploration and collaboration across disciplines to fully realize its benefits.
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